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Compound of Interest

Compound Name: 4-Nitrophthalic anhydride

Cat. No.: B141840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitrophthalic anhydride, with the chemical formula C₈H₃NO₅, is a key intermediate in the

synthesis of a wide range of organic molecules, including active pharmaceutical ingredients

(APIs), high-performance polymers, and fluorescent dyes.[1][2][3] Its bifunctional nature,

possessing both a reactive anhydride moiety and a nitro group, allows for diverse chemical

transformations, making it a valuable building block in medicinal chemistry and materials

science. This guide provides a comprehensive overview of the chemical and physical

properties of 4-nitrophthalic anhydride, detailed experimental protocols for its synthesis and

analysis, and insights into its applications, particularly in drug development.

Physicochemical Properties
4-Nitrophthalic anhydride is a pale yellow to light yellow-brown crystalline powder.[4][5] Its

fundamental physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

Molecular Formula C₈H₃NO₅ [4]

Molecular Weight 193.11 g/mol [4]

Appearance
Pale yellow to light yellow-

brown powder/crystals
[4][5]

Melting Point 116-120 °C [5]

Boiling Point 197 °C at 8 mmHg [5]

Solubility

Soluble in hot alcohol, hot

acetic acid, and acetone.

Insoluble in water (reacts).

[6]

Density ~1.64 g/cm³ (estimate) [5]

Table 2: Spectroscopic Data
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Spectroscopic Technique
Key Peaks and
Assignments

Reference(s)

Infrared (IR) Spectroscopy

C=O stretch (anhydride):

~1850 cm⁻¹ and ~1770 cm⁻¹

(symmetric and asymmetric);

NO₂ stretch: ~1540 cm⁻¹ and

~1350 cm⁻¹ (asymmetric and

symmetric); C-O-C stretch:

~1250 cm⁻¹

[7][8]

¹H Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Aromatic protons typically

appear in the range of 8.0-9.0

ppm. The exact chemical shifts

and coupling patterns depend

on the solvent.

[4][9]

¹³C Nuclear Magnetic

Resonance (NMR)

Spectroscopy

Carbonyl carbons: ~160-165

ppm; Aromatic carbons: ~120-

155 ppm.

[3][4]

Mass Spectrometry (MS)

Molecular Ion (M⁺): m/z 193.

Key fragments may include

loss of CO₂ (m/z 149) and NO₂

(m/z 147).

[4]

Chemical Reactivity
The chemical behavior of 4-nitrophthalic anhydride is dominated by the electrophilicity of the

anhydride carbonyl carbons and the influence of the electron-withdrawing nitro group on the

aromatic ring.

Hydrolysis
4-Nitrophthalic anhydride reacts with water to form 4-nitrophthalic acid. This hydrolysis is

relatively slow in neutral water but is accelerated by both acids and bases.[4] The reaction

proceeds via nucleophilic attack of water on one of the carbonyl carbons, leading to the

opening of the anhydride ring.
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Reactions with Alcohols
Reaction with alcohols (alcoholysis) yields the corresponding monoester of 4-nitrophthalic acid.

The reaction is typically carried out by heating the anhydride in the presence of the alcohol.

This reaction is a common method for introducing a phthalate monoester functionality into a

molecule.

Reactions with Amines
Amines readily react with 4-nitrophthalic anhydride to form the corresponding phthalamic

acid. This reaction is often the first step in the synthesis of N-substituted 4-nitrophthalimides.

The initial nucleophilic attack of the amine on a carbonyl group is followed by ring-opening.

Subsequent dehydration of the phthalamic acid, usually by heating, leads to the formation of

the imide ring.

4-Nitrophthalic Anhydride

Intermediate Phthalamic Acid

Nucleophilic Acyl Substitution

Primary Amine (R-NH2)

N-Substituted
4-NitrophthalimideDehydration (Heat)

Water

Click to download full resolution via product page

Figure 1: Reaction of 4-Nitrophthalic Anhydride with a Primary Amine.

Experimental Protocols
Synthesis of 4-Nitrophthalic Anhydride from 4-
Nitrophthalic Acid
This protocol describes the dehydration of 4-nitrophthalic acid to its corresponding anhydride

using acetic anhydride.[10][11]

Materials:

4-Nitrophthalic acid (21.1 g)
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Acetic anhydride (50.0 g)

Chloroform (for recrystallization)

Round-bottom flask with reflux condenser

Heating mantle

Distillation apparatus

Büchner funnel and filter paper

Procedure:

A mixture of 21.1 g of 4-nitrophthalic acid and 50.0 g of acetic anhydride is placed in a round-

bottom flask equipped with a reflux condenser.[10]

The mixture is heated at reflux for 6 hours.[10]

After cooling, the acetic acid formed during the reaction is removed by distillation at

atmospheric pressure.[10]

The excess acetic anhydride is then removed by distillation under reduced pressure (15 mm

Hg), ensuring the flask temperature does not exceed 120°C.[10]

The crude 4-nitrophthalic anhydride is obtained as a solid residue.

For purification, the crude product is recrystallized from chloroform to yield the pure

anhydride.[10]
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Synthesis Workflow
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Figure 2: Workflow for the Synthesis of 4-Nitrophthalic Anhydride.

Synthesis of 4-Nitrophthalic Anhydride from 4-
Nitrophthalimide
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This method involves the hydrolysis of 4-nitrophthalimide to the corresponding dicarboxylic

acid, followed by in-situ dehydration to the anhydride.[12]

Materials:

4-Nitrophthalimide

Sodium hydroxide solution

Nitric acid

Ether

Separatory funnel

Standard laboratory glassware

Procedure:

4-Nitrophthalimide is added to a sodium hydroxide solution and heated to boiling for 15

minutes to facilitate hydrolysis.[12]

The solution is cooled and the pH is adjusted to 6-8 with nitric acid.[12]

Additional nitric acid is added, and the solution is boiled for another 5 minutes to ensure

complete conversion to the dicarboxylic acid.[12]

After cooling and filtering, the filtrate is extracted with ether.[12]

The ether extract is dried, and the ether is evaporated to yield crystals of 4-nitrophthalic
anhydride.[12]

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
While a specific HPLC method for 4-nitrophthalic anhydride is not detailed in the provided

results, a general reverse-phase HPLC method can be adapted from methods used for its

hydrolysis product, 4-nitrophthalic acid.[12][13]
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Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A C18 reverse-phase column (e.g., 5 µm, 4.6 x 150 mm).

Mobile Phase: A gradient of acetonitrile and water with an acidic modifier (e.g., phosphoric

acid or formic acid for MS compatibility).[12]

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: A solution of the 4-nitrophthalic anhydride is prepared in the mobile

phase or a compatible solvent. Due to its reactivity with water, care should be taken during

sample preparation.

Applications in Drug Development
4-Nitrophthalic anhydride is a crucial precursor in the synthesis of several classes of

pharmacologically active molecules.

Synthesis of PARP Inhibitors
A significant application of 4-nitrophthalic anhydride is in the synthesis of Poly(ADP-ribose)

polymerase (PARP) inhibitors.[1][14] PARP is a family of enzymes involved in DNA repair, and

its inhibition is a key strategy in cancer therapy, particularly for cancers with deficiencies in

other DNA repair pathways (e.g., BRCA mutations). 4-Nitrophthalic anhydride can be used to

construct the phthalazinone core found in many PARP inhibitors.
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Figure 3: Role of PARP Inhibitors in DNA Damage Response.

Synthesis of Fluorescent Dyes
The structural backbone of 4-nitrophthalic anhydride is also utilized in the synthesis of

fluorescent dyes and probes. These molecules are essential tools in biomedical research and

diagnostics for imaging and tracking biological processes. The anhydride can be reacted with

various nucleophiles to create complex heterocyclic systems with desirable photophysical

properties.

Safety and Handling
4-Nitrophthalic anhydride is an irritant to the skin, eyes, and respiratory system.[4] It is also

moisture-sensitive and will react with water.[4]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.
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Handle in a well-ventilated area or a fume hood to avoid inhalation of dust.

Keep containers tightly closed and store in a cool, dry place away from moisture and

incompatible materials such as strong oxidizing agents, acids, and bases.[4]

First Aid Measures:

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Move person to fresh air and keep comfortable for breathing.

Ingestion: Rinse mouth. Do NOT induce vomiting.

Seek medical attention if irritation or other symptoms persist.

Conclusion
4-Nitrophthalic anhydride is a versatile and important chemical intermediate with significant

applications in the pharmaceutical and materials science industries. Its well-defined chemical

properties and reactivity make it a valuable tool for the synthesis of complex organic molecules.

A thorough understanding of its characteristics, handling procedures, and synthetic applications

is essential for researchers and scientists working in these fields. This guide provides a

foundational resource to support the safe and effective use of 4-nitrophthalic anhydride in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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